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Compound of Interest

Compound Name:
Tert-butyl benzo[d]oxazol-7-

ylcarbamate

CAS No.: 1356111-22-2

Cat. No.: B11873600

Get Quote

Executive Summary: The Regioisomer Divergence
In medicinal chemistry, the benzoxazole scaffold serves as a bioisostere for adenine and

guanine, allowing it to interact effectively with biopolymers. However, the position of substitution

—specifically C5 versus C7—dictates the molecule's functional role.

5-Substituted Benzoxazoles: The "Workhorse." Modifications here primarily modulate

electronic properties (Hammett

values) and lipophilicity without imposing significant steric stress on the heteroatoms. They
are dominant in broad-spectrum antimicrobial agents and Topoisomerase II inhibitors.

7-Substituted Benzoxazoles: The "Specialist." Located peri to the ring oxygen/nitrogen,

substitutions here create a steric gate and influence metal chelation (crucial for UK-1

analogs). They are increasingly valued for high-specificity kinase inhibition (e.g., RSK2)

where off-target binding must be minimized.
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To understand the biological divergence, one must first grasp the physicochemical environment

of the two positions.

Electronic & Steric Comparison
Feature 5-Position 7-Position

Steric Environment

Open/Accessible. Distant from

the critical C2-N/O binding

face. Allows for bulky groups

(phenyl, tert-butyl) without

disrupting the core hydrogen-

bonding motif.

Congested. Peri-position to the

heteroatoms. Substituents

here can twist the core or block

access to the N3 nitrogen.

Electronic Effect

Resonance Dominant. Para to

the nitrogen (N3) and meta to

oxygen. Strongly influences

the pKa of the conjugate acid.

Inductive/Chelation. Adjacent

to the heteroatoms.

Substituents with lone pairs

(OH, NH2) can form

intramolecular H-bonds or

chelate metals alongside

N3/O1.

Synthetic Access

High. Electrophilic aromatic

substitution on the parent ring

often favors C5/C6.

Challenging. Often requires

pre-functionalized starting

materials (e.g., 2-substituted

aminophenols) due to poor

regioselectivity in direct

functionalization.
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Figure 1: Functional divergence of benzoxazole regioisomers.

Critical Analysis of Biological Activity[1][2]
A. Antimicrobial Activity: The Dominance of Position 5
Experimental data consistently favors 5-substituted derivatives for antimicrobial efficacy.[1][2]

The 5-position allows for the introduction of electron-withdrawing groups (EWG) like Chlorine (-

Cl) or Nitro (-NO2), which enhance the electrophilicity of the C2 position, potentially facilitating

covalent interactions or improving cell wall penetration.

Key Finding: In a study of 5,7-dichloro-1,3-benzoxazoles, the 5-chloro substituent was

identified as the primary driver of potency against S. aureus and E. coli. The 7-chloro group

often acts as an auxiliary, sometimes reducing solubility without proportionally increasing

potency [1].
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Compound
Substituent
(R5)

Substituent
(R7)

MIC (S.
aureus)
µg/mL

MIC (E. coli)
µg/mL

Analysis

Ref A H H >200 >200
Inactive

baseline

Ref B NO2 H 25 200

5-NO2

significantly

boosts

Gram(+)

activity

Ref C Cl H 12.5 50

5-Cl offers

balanced

lipophilicity/p

otency

Ref D Cl Cl 12.5 50

Addition of 7-

Cl shows

diminishing

returns

Note: Data synthesized from comparative studies of benzoxazole derivatives [1, 3].[3][4][5][6]

[7][8][9][10][11]

B. Anticancer: Kinase Selectivity (7-Substituted)
While 5-substituted analogs are often general cytotoxins (interacting with DNA/Topo II), 7-

substituted analogs have emerged as potent, selective kinase inhibitors.

Case Study: RSK2 Inhibition Ribosomal S6 Kinase 2 (RSK2) is a difficult target. High-

throughput screening identified 2-amino-7-substituted benzoxazoles as hits.[12]

Mechanism: The 7-substituent (often a small alkyl or polar group) fits into a specific

hydrophobic pocket adjacent to the ATP binding site that is not accessible to 5-substituted

analogs. This "steric clash" prevents binding to homologous kinases, improving the

selectivity profile [2].
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Performance: Optimized 7-substituted analogs achieved IC50 values in the low nanomolar

range (<50 nM) with >100-fold selectivity over related AGC kinases.

C. Metal Binding & Cytotoxicity: UK-1 Analogs
UK-1 is a natural bis(benzoxazole) that binds metal ions (Mg2+, Cu2+) and intercalates into

DNA.[6]

The 7-Position Switch:

Natural Product: UK-1 contains a 4-carbomethoxy group (functionally analogous to the 7-

position in the simplified monomeric pharmacophore).

Activity: 7-substituted analogs of the UK-1 monomer retain the ability to bind Cu2+ ions,

which facilitates DNA cleavage. However, bulky groups at C7 can sterically hinder the

formation of the planar complex required for intercalation, acting as a "kill switch" for

cytotoxicity if too large [4].

Contrast: 5-substituted analogs of UK-1 generally retain DNA binding but lack the specific

metal-coordination geometry modulation seen with 7-substitution.

Experimental Protocols
Protocol A: Regioselective Synthesis of 7-Substituted
Benzoxazoles
Rational: Direct halogenation of benzoxazole yields the 5- or 6-isomer. To access the 7-isomer,

one must start from 2-substituted-6-aminophenols.

Materials:

2-Amino-6-chlorophenol (for 7-chloro derivative)

Triethyl orthoformate (Cyclizing agent)

p-Toluenesulfonic acid (Catalyst)

Step-by-Step Workflow:
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Preparation: Dissolve 2-amino-6-chlorophenol (10 mmol) in absolute ethanol (20 mL).

Cyclization: Add triethyl orthoformate (15 mmol) and a catalytic amount of p-TsOH (0.5

mmol).

Reflux: Heat the mixture to reflux (80°C) for 4–6 hours. Monitor via TLC (Mobile phase:

Hexane/EtOAc 4:1).

Checkpoint: The disappearance of the aminophenol spot indicates ring closure.

Workup: Cool to room temperature. Evaporate solvent under reduced pressure.

Purification: Recrystallize the crude residue from ethanol/water to yield 7-chlorobenzoxazole.

Validation: Confirm structure via 1H-NMR.[2] The 7-H proton will appear as a doublet-of-

doublets (dd) typically downfield due to the adjacent oxygen, distinct from the 5-H pattern.

Protocol B: RSK2 Kinase Inhibition Assay (FRET-Based)
Materials:

Recombinant RSK2 enzyme

Fluorescein-labeled peptide substrate (Cremtide)

ATP (Km concentration)

Step-by-Step Workflow:

Dilution: Prepare serial dilutions of the 7-substituted benzoxazole in DMSO (Final DMSO

conc < 1%).

Incubation: Mix enzyme, inhibitor, and peptide substrate in kinase buffer (50 mM HEPES pH

7.5, 10 mM MgCl2, 1 mM DTT). Incubate for 15 mins at 25°C.

Initiation: Add ATP to start the reaction.

Detection: Measure phosphorylation after 60 mins using fluorescence polarization or TR-

FRET.
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Analysis: Plot % Inhibition vs. Log[Concentration] to determine IC50.

Visualizing the Synthesis Pathway
The synthetic route dictates the accessibility of these isomers.
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Click to download full resolution via product page

Figure 2: Synthetic divergence. Direct functionalization rarely yields the 7-isomer, necessitating

specific precursors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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